Cas no 211053-48-4 (2-(4-Methylpiperazin-2-yl)ethanol)

• Product Name: 2-(4-Methylpiperazin-2-yl)ethanol
• CAS No: 211053-48-4
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD09055014
• CID: 239246
• PubChem ID: 18778977
• Update Time: 2025-09-27

2-(4-Methylpiperazin-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylpiperazin-2-yl)ethanol
• 2-Piperazineethanol,4-methyl-
• 2-(4-methyl-2-piperazinyl)ethanol
• AK-28974
• CTK8H5731
• FT-0646004
• KB-15071
• MolPort-004-776-496
• SureCN3877348
• 2-(4-Methyl-piperazin-2-yl)-ethanol
• SCHEMBL3877348
• A815139
• 2-Piperazineethanol, 4-methyl-
• DTXSID90596169
• SB35364
• 2-(4-Methyl-2-piperazinyl)-1-ethanol
• AKOS005263749
• 2-(4-Methylpiperazin-2-yl)ethan-1-ol
• CS-0250861
• 211053-48-4
• EN300-5249846
• G65654
• 2-Piperazineethanol, 4-methyl-, (2S)-

• MDL： MFCD09055014
• Inchi： 1S/C7H16N2O/c1-9-4-3-8-7(6-9)2-5-10/h7-8,10H,2-6H2,1H3
• InChI Key： OIIMSDKCNRHEQQ-UHFFFAOYSA-N
• SMILES： OCCC1CN(C)CCN1

Computed Properties

• Exact Mass: 144.12600
• Monoisotopic Mass: 144.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: -0.7

Experimental Properties

• Density: 0.97
• Boiling Point: 253.7°C at 760 mmHg
• Flash Point: 107.2°C
• Refractive Index: 1.462
• PSA: 35.50000
• LogP: -0.46090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines